Cas no 459810-97-0 (5-Formyl-2-(trifluoromethoxy)benzeneboronic acid)

5-Formyl-2-(trifluoromethoxy)benzeneboronic acid structure
459810-97-0 structure
Product Name:5-Formyl-2-(trifluoromethoxy)benzeneboronic acid
CAS No:459810-97-0
MF:C8H6BF3O4
MW:233.937053203583
CID:2828155
PubChem ID:21966428
Update Time:2025-04-21

5-Formyl-2-(trifluoromethoxy)benzeneboronic acid Chemical and Physical Properties

Names and Identifiers

    • [5-formyl-2-(trifluoromethoxy)phenyl]boronic acid
    • 5-FORMYL-2-(TRIFLUOROMETHOXY)BENZENEBORONIC ACID
    • MFCD08741400
    • 459810-97-0
    • SCHEMBL3295670
    • 2-trifluoromethoxy-5-formyl-phenyl boronic acid
    • starbld0019293
    • 2-trifluoromethoxy-5-formylphenylboronic acid
    • DTXSID70620951
    • (5-Formyl-2-(trifluoromethoxy)phenyl)boronic acid
    • 5-Formyl-2-(trifluoromethoxy)benzeneboronic acid
    • Inchi: 1S/C8H6BF3O4/c10-8(11,12)16-7-2-1-5(4-13)3-6(7)9(14)15/h1-4,14-15H
    • InChI Key: YIQZPNQAVZJFIZ-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(C=O)=CC=1B(O)O)(F)F

Computed Properties

  • Exact Mass: 234.0311233Da
  • Monoisotopic Mass: 234.0311233Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8Ų
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